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Cat. No.: B15189938 Get Quote

An In-depth Technical Guide to Octamylamine
Sulfamate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Octamylamine sulfamate" is not found in the reviewed chemical

literature. This guide, therefore, infers its properties from the constituent components:

octylamine and sulfamic acid. All data presented pertains to these precursors, and the

properties of the resulting salt are predicted based on established chemical principles.

Introduction
Octamylamine sulfamate is presumed to be an amine salt formed through the acid-base

reaction between octylamine and sulfamic acid. Octylamine, an eight-carbon primary aliphatic

amine, can exist as various isomers, with n-octylamine (octan-1-amine) being a common form.

[1][2][3] Sulfamic acid is a moderately strong inorganic acid. The resulting salt, octamylamine
sulfamate, would be an octylammonium sulfamate. This guide provides a comprehensive

overview of the known physical and chemical properties of n-octylamine and the anticipated

characteristics of its sulfamate salt.

Physical and Chemical Properties
The physical and chemical properties of n-octylamine are well-documented. These properties

provide a foundational understanding of the octylamine moiety within the sulfamate salt.
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Physical Properties of n-Octylamine
Property Value Reference

Molecular Formula C₈H₁₉N [1][2][3]

Molecular Weight 129.24 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][5]

Odor Ammonia-like [1]

Boiling Point 177 °C [6]

Melting Point -1 to 0 °C [3][6]

Density 0.782 g/mL [6]

Solubility

Insoluble in water, soluble in

organic solvents like ethanol

and ether.

[1][5]

Refractive Index 1.429 [6]

Chemical Properties of n-Octylamine
n-Octylamine exhibits typical reactivity for a primary amine. The lone pair of electrons on the

nitrogen atom makes it basic and nucleophilic.[7]

Property Description

Basicity
As a weak base, it reacts with acids to form

ammonium salts.

Nucleophilicity
The nitrogen atom can act as a nucleophile in

various organic reactions.

CAS Number 111-86-4

Synthesis and Formation
Synthesis of n-Octylamine
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Several methods for the industrial synthesis of n-octylamine have been reported, primarily

involving the amination of n-octanol. One common method involves the reaction of n-octanol

with ammonia and hydrogen over a catalyst in a fixed-bed reactor.[8][9] Another approach

involves the reduction of caprylic nitrile, which is formed from n-caprylic acid and ammonia.[8]

[9] A laboratory-scale synthesis of deuterated n-octylamine from an amide has also been

described.[10]

Formation of Octamylamine Sulfamate
The formation of octamylamine sulfamate is a straightforward acid-base neutralization

reaction. The amine group of octylamine acts as a Brønsted-Lowry base, accepting a proton

from sulfamic acid.[7]

Reaction:

CH₃(CH₂)₇NH₂ (Octylamine) + H₂NSO₃H (Sulfamic Acid) → [CH₃(CH₂)₇NH₃]⁺[H₂NSO₃]⁻

(Octylammonium Sulfamate)

Experimental Protocols
While no specific experimental protocols for "Octamylamine sulfamate" exist, a general

procedure for the synthesis of an amine sulfamate salt can be outlined based on the reaction of

sulfamic acid with an amine.

Protocol: Synthesis of Octylammonium Sulfamate

Dissolution: Dissolve n-octylamine in a suitable organic solvent, such as isopropanol or

ethanol.

Acid Addition: Slowly add an equimolar amount of sulfamic acid, also dissolved in a suitable

solvent, to the octylamine solution with constant stirring. The reaction is exothermic, and

cooling may be necessary.

Precipitation: The octylammonium sulfamate salt is expected to be less soluble in the organic

solvent than the reactants and should precipitate out of the solution.

Isolation: The precipitate can be collected by filtration.
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Purification: The collected salt can be washed with a cold, non-polar solvent (e.g., diethyl

ether) to remove any unreacted starting materials and then dried under vacuum.

Mandatory Visualizations
Formation of Octamylamine Sulfamate
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Caption: Formation of Octylammonium Sulfamate from Octylamine and Sulfamic Acid.

Synthetic Workflow for n-Octylamine
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Caption: General Synthetic Workflow for n-Octylamine Production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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